Cas no 7508-44-3 ( )

• Product Name: &nbsp
• CAS No: 7508-44-3
• MF: C₁₆H₂₆BrClN₂
• MW: 361.748042583466
• CID: 981299
• PubChem ID: 54609276
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenyl)methyl]-4-pentylpiperazine,hydrochloride
• 1-[(4-Bromophenyl)methyl]-4-pentylpiperazine--hydrogen chloride (1/1)
• DTXSID30714865
• NSC-13081
• NSC13081
• 7508-44-3
•  

• Inchi： 1S/C16H25BrN2.ClH/c1-2-3-4-9-18-10-12-19(13-11-18)14-15-5-7-16(17)8-6-15;/h5-8H,2-4,9-14H2,1H3;1H
• InChI Key： LWGKDZPOFMZSAW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CCN(CCCCC)CC1.Cl

Computed Properties

• Exact Mass: 324.12025
• Monoisotopic Mass: 360.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Density: 1.204
• Boiling Point: 385.2°C at 760 mmHg
• Flash Point: 186.8°C
• Refractive Index: 1.546
• PSA: 6.48